Cas no 6136-89-6 (Octadecanoic acid,1-methylethenyl ester)

• Product Name: Octadecanoic acid,1-methylethenyl ester
• CAS No: 6136-89-6
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 526469
• Update Time: 2026-04-29

Octadecanoic acid,1-methylethenyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,1-methylethenyl ester
• 1,2,4-oxadiazole, 3-(3-nitrophenyl)-5-(2-phenylethyl)-
• 3-(3-nitrophenyl)-5-(2-phenylethyl)-1,2,4-oxadiazole
• 3-(3-nitrophenyl)-5-phenethyl-1,2,4-oxadiazole

Computed Properties

• Exact Mass: 295.09579
• Monoisotopic Mass: 295.095691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7

Experimental Properties

• Density: 1.287
• Boiling Point: 485.6°C at 760 mmHg
• Flash Point: 247.5°C
• Refractive Index: 1.613
• PSA: 82.06